Cas no 1303669-55-7 (3-chloro-5-(2-methoxyethyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene)

• Product name: 3-chloro-5-(2-methoxyethyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene
• CAS No: 1303669-55-7
• MF: C₁₃H₁₅ClN₂OS
• MW: 282.789000749588
• CID: 5906654
• PubChem ID: 61412959

3-chloro-5-(2-methoxyethyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-(2-methoxyethyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene
• 3-chloro-5-(2-methoxyethyl)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene
• 1303669-55-7
• EN300-1267801
• AKOS010673311

• Inchi： 1S/C13H15ClN2OS/c1-17-7-6-10-15-12(14)11-8-4-2-3-5-9(8)18-13(11)16-10/h2-7H2,1H3
• InChI Key： GAXCBXYRTHQOFO-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(CCOC)=N1)SC1CCCCC=12

Computed Properties

• Exact Mass: 282.0593620g/mol
• Monoisotopic Mass: 282.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2Ų
• XLogP3: 3.9

Additional information on 3-chloro-5-(2-methoxyethyl)-8-thia-4,6-diazatricyclo7.4.0.0,2,7trideca-1(9),2,4,6-tetraene

3-Chloro-5-(2-Methoxyethyl)-8-Thia-4,6-Diazatricyclo[7.4.0.0²,⁷]Trideca-1(9),2,4,6-Tetraene: A Comprehensive Overview

The compound with CAS No 1303669-55-7, commonly referred to as 3-chloro-5-(2-methoxyethyl)-8-thia-4,6-diazatricyclo[7.4.0.0²,⁷]trideca-1(9),2,4,6-tetraene, is a complex organic molecule with a unique structure and diverse applications in the field of chemistry and material science.

The molecular structure of this compound is characterized by a tricyclic system with a thia (sulfur-containing) ring and two nitrogen atoms in the diaza positions (positions 4 and 6). The presence of chlorine at position 3 and a methoxyethyl group at position 5 introduces specific electronic and steric effects that influence its chemical reactivity and physical properties.

Recent studies have highlighted the potential of this compound in various fields such as drug design and polymer chemistry due to its ability to form stable complexes with metal ions and its unique electronic properties.

In terms of synthesis, researchers have developed efficient methods to prepare this compound using multi-component reactions under mild conditions.

Furthermore, the compound exhibits interesting optical properties which make it a candidate for applications in optoelectronic devices.

The integration of sulfur and nitrogen atoms into the tricyclic framework also contributes to its thermal stability and resistance to oxidative degradation.

Overall, the compound with CAS No 1303669-55-7 represents a significant advancement in heterocyclic chemistry with promising prospects for future research and industrial applications.